![molecular formula C7H11NO2 B040701 Methyl 3-ethylideneazetidine-1-carboxylate CAS No. 118973-04-9](/img/structure/B40701.png)
Methyl 3-ethylideneazetidine-1-carboxylate
Overview
Description
Scientific Research Applications
Preparation of 3-Azetidinone Hydrochloride and Derivatives : This compound is used in the preparation of 3-azetidinone hydrochloride, which is a precursor for 3-oxoazetidine-derived amides, urethanes, and ureas (Bauman & Duthaler, 1988).
Inhibition of 3H-Flunitrazepam Binding : It acts as a potent inhibitor of 3H-flunitrazepam binding in the rat cerebellum and cerebral cortex, indicating potential applications in neuroscience (Oakley & Jones, 1982).
Synthesis of Functionalized Azetidines : Methyl 3-ethylideneazetidine-1-carboxylate is used for synthesizing functionalized azetidines and spirocyclic azetidine building blocks, which are valuable in organic chemistry (Stankovic et al., 2013).
Intermediate in Synthesis of N-benzyl-2,3-Azetidinedione : It serves as an intermediate in the synthesis of N-benzyl-2,3-azetidinedione, a compound with potential pharmaceutical applications (Behrens & Paquette, 2003).
Potential Intermediate in Carbapenem Antibiotics : This compound is considered a potential intermediate in the synthesis of carbapenem antibiotics, highlighting its significance in medicinal chemistry (Fetter et al., 1988).
Antiviral and Antimycotic Activities : It has shown antiviral (HSV-1) and antimycotic activities, making it a candidate for pharmaceutical research (Sansebastiano et al., 1993).
DNA Methylation and Cancer Research : Research indicates that compounds like this compound can play roles in DNA methylation processes, which are significant in cancer research (Yang et al., 2014), (Das & Singal, 2004).
Novel Analogues in Medicinal Chemistry : It is also studied as a novel analogue of guanine, although it does not possess the same potent antiviral activity as 3-deazaguanine (Ehler et al., 1977).
Role in Protein Methylation and Biological Functions : Its derivatives are studied for their role in protein methylation, which has implications in gene regulation and signal transduction (Paik et al., 2007).
properties
IUPAC Name |
methyl 3-ethylideneazetidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO2/c1-3-6-4-8(5-6)7(9)10-2/h3H,4-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPXZKHUUGLVPIS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=C1CN(C1)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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